Cas no 1159979-46-0 (4-(3-Bromophenyl)thiazole-2-thiol)

• Product Name: 4-(3-Bromophenyl)thiazole-2-thiol
• CAS No: 1159979-46-0
• Molecular Formula: C₉H₆BrNS₂
• Molecular Weight: 272.184638500214
• CID: 5734563
• PubChem ID: 64307879

4-(3-Bromophenyl)thiazole-2-thiol Properties

Names and Identifiers

• CHEMBL4092118
• 1159979-46-0
• 4-(3-bromophenyl)-3H-1,3-thiazole-2-thione
• AKOS013629921
• 4-(3-Bromophenyl)thiazole-2-thiol

• InChIKey： JLRDFBOYPWZKBI-UHFFFAOYSA-N
• Inchi： 1S/C9H6BrNS2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• SMILES： BrC1=CC=CC(=C1)C1=CSC(N1)=S

Computed Properties

• Exact Mass: 270.91250g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.91250g/mol
• Heavy Atom Count: 13
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes